Cas no 2138175-73-0 (3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro-
• CAS No: 2138175-73-0
• MF: C₁₁H₁₀BrClFN₃
• MW: 318.572603702545
• CID: 5268196
• Update Time: 2025-05-21

3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro-

• Inchi： 1S/C11H10BrClFN3/c1-2-16-11-7(15)4-17-10-6(14)3-5(12)9(13)8(10)11/h3-4H,2,15H2,1H3,(H,16,17)
• InChI Key： LJKLXOKSHWGWQW-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C(Br)=CC=2F)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro-

Comprehensive Overview of 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- (CAS No. 2138175-73-0)

3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- (CAS No. 2138175-73-0) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic amine family, characterized by its unique substitution pattern, including bromo, chloro, ethyl, and fluoro functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of novel bioactive molecules.

The increasing demand for quinoline-based compounds in drug discovery has propelled interest in derivatives like 6-bromo-5-chloro-N4-ethyl-8-fluoro-3,4-quinolinediamine. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and antimicrobial agents, areas that align with current trends in precision medicine and antibiotic resistance solutions. The compound's halogen-rich structure enhances its binding affinity to biological targets, a feature highly sought after in modern medicinal chemistry.

From a chemical perspective, 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- exhibits remarkable stability under standard laboratory conditions. Its molecular weight and lipophilicity parameters suggest good bioavailability, making it particularly interesting for oral drug development. The presence of multiple halogen atoms contributes to both its electronic properties and potential for forming stable complexes with biological macromolecules.

In the context of current pharmaceutical trends, this compound addresses several pressing industry needs. The global focus on targeted cancer therapies has created demand for novel small molecule inhibitors, where quinoline scaffolds have shown particular promise. Additionally, the urgent need for new antimicrobial compounds to combat drug-resistant pathogens makes derivatives like 6-bromo-5-chloro-N4-ethyl-8-fluoro-3,4-quinolinediamine valuable candidates for further investigation.

The synthesis of 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- typically involves multi-step organic transformations starting from basic quinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for verifying the compound's purity and structural integrity.

Beyond pharmaceutical applications, this quinoline derivative shows potential in materials science. Its unique electronic configuration makes it interesting for developing organic semiconductors and photovoltaic materials. The compound's ability to participate in charge transfer complexes could contribute to advancements in organic electronics, a field experiencing rapid growth due to the demand for flexible and sustainable electronic devices.

Quality control for 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- requires stringent analytical protocols. High-performance liquid chromatography (HPLC) methods are typically employed to ensure purity levels suitable for research applications. Storage recommendations generally include protection from light and moisture at controlled temperatures to maintain the compound's stability over extended periods.

The commercial availability of CAS 2138175-73-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market analysis indicates growing interest in such functionalized quinolines, particularly from academic institutions and pharmaceutical companies engaged in hit-to-lead optimization programs. The compound's price point and availability are influenced by factors including synthetic complexity and scale-up feasibility.

From a regulatory standpoint, 6-bromo-5-chloro-N4-ethyl-8-fluoro-3,4-quinolinediamine is classified as a research chemical with no current restrictions for laboratory use. However, researchers must adhere to standard safety protocols when handling any chemical substance, including proper personal protective equipment and adequate ventilation. The compound's material safety data sheet (MSDS) provides essential information regarding handling, storage, and disposal.

Future research directions for this compound likely include exploration of its structure-activity relationships in various biological systems. The growing field of computational chemistry and molecular modeling offers opportunities to predict and optimize the compound's interactions with potential biological targets before extensive laboratory testing. Such approaches align with the pharmaceutical industry's emphasis on reducing development timelines and costs.

In conclusion, 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-fluoro- represents an important building block in modern chemical research. Its versatile structure and potential applications across multiple scientific disciplines make it a compound of significant interest. As research into quinoline chemistry continues to advance, derivatives like this will undoubtedly play crucial roles in developing solutions to some of today's most challenging scientific and medical problems.